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Compound of Interest

Compound Name: Ribociclib-d8

Cat. No.: B12402825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial sources, key

quantitative data, and bioanalytical applications of Ribociclib-d8. Ribociclib-d8 is the

deuterated form of Ribociclib, a selective inhibitor of cyclin-dependent kinase 4 and 6

(CDK4/6). Its primary application in a research setting is as an internal standard for the

quantification of Ribociclib in biological matrices using mass spectrometry-based methods.

Commercial Availability
Ribociclib-d8 is available from several commercial suppliers specializing in research

chemicals and stable isotope-labeled compounds. The table below summarizes key information

from some of the prominent vendors. Researchers are advised to request batch-specific

Certificates of Analysis for detailed purity and isotopic enrichment data.
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Supplier Product Name CAS Number Purity
Available
Quantities

MedchemExpres

s
Ribociclib-d8 2167898-24-8 99.23%[1]

100 µg, 1 mg, 5

mg, 10 mg[1]

Invivochem Ribociclib-d8 2167898-24-8 ≥98%[2]
500mg, 1g, and

bulk inquiry[2]

Clinivex Ribociclib-d8
1211441-98-3

(unlabeled)
Not specified

10MG, 25MG,

50MG, 100MG[3]

Simson Pharma Ribociclib D8 2167898-24-8 Not specified
Custom

Synthesis[4]

Daicel Pharma Ribociclib-D8 Not specified Not specified Not specified[5]

Alentris

Research
Ribociclib-d8 2167898-24-8 Not specified

Inquiry

required[5]

Physicochemical Properties and Storage
Property Value

Molecular Formula C₂₃H₂₂D₈N₈O[4]

Molecular Weight 442.59 g/mol [1][4]

Appearance Pale Brown Solid[5]

Storage (Powder) -20°C for 3 years, 4°C for 2 years[2]

Storage (In solvent) -80°C for 6 months, -20°C for 1 month[1]

Solubility DMSO: 100 mg/mL (225.94 mM)[1]

Ribociclib's Mechanism of Action: The CDK4/6
Signaling Pathway
Ribociclib is a selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6). In hormone

receptor-positive (HR+) breast cancer, estrogen receptor signaling and other mitogenic
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pathways lead to the formation of the Cyclin D-CDK4/6 complex. This complex then

phosphorylates the retinoblastoma protein (pRb), releasing the E2F transcription factor. E2F

subsequently promotes the transcription of genes required for the transition from the G1 to the

S phase of the cell cycle, leading to cell proliferation. Ribociclib and other CDK4/6 inhibitors

block the phosphorylation of pRb, thereby inducing G1 cell cycle arrest and inhibiting tumor

growth.[4][6]
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Ribociclib's inhibition of the CDK4/6 signaling pathway.

Experimental Protocols: Use of Ribociclib-d8 as an
Internal Standard
Ribociclib-d8 is predominantly used as an internal standard (IS) in bioanalytical methods,

such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the accurate

quantification of Ribociclib in various biological matrices like plasma and tissue homogenates.

The stable isotope-labeled IS co-elutes with the unlabeled analyte and experiences similar
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matrix effects and ionization suppression/enhancement, allowing for reliable correction and

precise quantification.

General Workflow for Bioanalytical Sample Preparation
and Analysis
The following diagram illustrates a typical workflow for a pharmacokinetic study involving the

quantification of Ribociclib using Ribociclib-d8 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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